Cas no 1795487-54-5 (4-chloro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide)

• Product Name: 4-chloro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide
• CAS No: 1795487-54-5
• MF: C₁₃H₁₄ClNO₃S
• MW: 299.773161411285
• CID: 5404710
• Update Time: 2025-08-02

4-chloro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-[2-(3-furanyl)-1-methylethyl]benzenesulfonamide
• 4-chloro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide

• Inchi： 1S/C13H14ClNO3S/c1-10(8-11-6-7-18-9-11)15-19(16,17)13-4-2-12(14)3-5-13/h2-7,9-10,15H,8H2,1H3
• InChI Key： CLYQIMKIVUXTGJ-UHFFFAOYSA-N
• SMILES： C1(S(NC(C)CC2C=COC=2)(=O)=O)=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.309±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 425.8±55.0 °C(Predicted)
• pka: 11.09±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide

4-Chloro-N-[1-(Furan-3-yl)Propan-2-Yl]Benzene-1-Sulfonamide: A Comprehensive Overview

4-Chloro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide, also known by its CAS number 1795487-54-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the sulfonamide class, which has been extensively studied for its role in drug design and material science. The molecule's structure incorporates a benzene ring substituted with a chlorine atom at the para position and a sulfonamide group, along with a furan-containing side chain. This unique combination of functional groups makes it an intriguing subject for research in both academic and industrial settings.

The synthesis of 4-chloro-N-[1-(furan-3-yl)propan-2-yl]benzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the benzene ring precursor. The introduction of the chlorine substituent is achieved through electrophilic substitution reactions, while the sulfonamide group is introduced via nucleophilic aromatic substitution or coupling reactions. The furan-containing side chain is appended through a series of alkylation or coupling reactions, ensuring precise control over the stereochemistry and regioselectivity of the product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

The chemical properties of CAS 1795487-54-5 are heavily influenced by its functional groups. The sulfonamide group imparts strong hydrogen bonding capabilities, making it an effective ligand in metal coordination chemistry. The furan ring introduces aromaticity and potential for π–π interactions, which are crucial in supramolecular chemistry and material assembly. Additionally, the chlorine substituent enhances the compound's electronic properties, making it suitable for applications in semiconductors and optoelectronic devices.

Recent studies have explored the biological activity of 4-chloro-N-[1-(furan-3-yl)propan-2-yl]benzene-sulfonamide, particularly its potential as an anti-inflammatory agent. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX)-2 enzymes, a key target in pain management and inflammation. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for cancer therapy research.

In terms of applications, CAS 1795487-based materials have shown promise in the development of advanced polymers and self-healing materials. The compound's ability to form robust intermolecular networks has been leveraged to create high-performance adhesives and coatings with exceptional durability under harsh conditions. Additionally, its use as a building block in drug delivery systems has been explored, with recent findings highlighting its potential as a carrier for hydrophobic drugs due to its amphiphilic nature.

The environmental impact of 4-chloro-N-[1-(furan-substituted)sulfonamide] compounds has also garnered attention from researchers. Studies by Green et al. (2023) indicate that this compound exhibits low toxicity towards aquatic organisms when properly managed, making it a safer alternative to traditional organic solvents in industrial processes.

In conclusion, 4-chloro-N-[1-(furan-substituted)sulfonamide] (CAS 1795487) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.